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Compound of Interest

Compound Name: Aramisulpride
CAS No.: 71675-90-6
Cat. No.: B1667121
Get Quote
. J

For researchers, scientists, and drug development professionals, the safe handling of chemical
compounds is paramount. This document provides immediate and essential safety and
logistical information for the handling of Aramisulpride, including personal protective
equipment (PPE) guidelines, operational procedures, and disposal plans.

Aramisulpride is a substituted benzamide antipsychotic, and like any active pharmaceutical
ingredient (API), it requires careful handling to minimize exposure and ensure a safe laboratory
environment. Adherence to the following procedures is critical.

Personal Protective Equipment (PPE)

The appropriate selection and use of PPE is the primary barrier against exposure to
Aramisulpride. The following table summarizes the recommended PPE for handling this

compound.
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PPE Category

Specification

Rationale

Eye/Face Protection

Tightly fitting safety goggles
with side-shields conforming to
EN 166 (EU) or NIOSH (US).

[1]

Protects against splashes and
airborne particles (dust) of
Aramisulpride from entering

the eyes.

Skin Protection

- Gloves: Chemically resistant,
impervious gloves (e.g., nitrile)
inspected prior to use.[1] -
Clothing: Fire/flame resistant
and impervious clothing. A lab
coat is suitable for small
quantities (up to 500 grams),
while a disposable coverall of
low permealbility is
recommended for larger

guantities (up to 1 kilogram).[2]

Prevents direct skin contact
with the compound. Gloves
should be washed and dried
after use.[1] Protective clothing
minimizes contamination of

personal clothing.

Respiratory Protection

NIOSH-approved N100 or
CEN-approved FFP3
particulate respirators are
recommended as a backup to
engineering controls. If a
respirator is the sole means of
protection, a full-face supplied

air respirator must be used.[1]

Protects against inhalation of
Aramisulpride dust, which can

be harmful if ingested.

Operational and Disposal Plans

Handling Procedures:

Engineering Controls: Always handle Aramisulpride in a well-ventilated area, preferably

within a laboratory fume hood or other form of local exhaust ventilation to minimize dust

formation and inhalation.

Avoiding Contact: Avoid all personal contact with the substance, including inhalation of dust

and contact with skin and eyes. Do not eat, drink, or smoke in areas where Aramisulpride is
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handled.

e Preventing Dust Accumulation: Avoid the generation of dust during handling and clean-up.
Empty containers may contain residual dust that could be explosive in the presence of an
ignition source. Do not cut, drill, grind, or weld such containers.

Storage:

Store Aramisulpride in its original, tightly sealed container in a cool, dry, and well-ventilated
place.

Keep it away from incompatible materials such as oxidizing agents and foodstuff containers.

For maintaining product quality, refrigeration and storage under an inert atmosphere may be
required.

Spill Management:
Alert Personnel: In case of a spill, alert personnel in the area.
Containment: Prevent the spillage from entering drains or water courses.

Clean-up: Use dry clean-up procedures and avoid generating dust. Sweep or vacuum up the
spillage and collect it in a suitable, labeled container for disposal.

Decontamination: Thoroughly clean the surface to remove any residual contamination.

PPE: Wear appropriate PPE, including protective clothing, gloves, safety glasses, and a dust
respirator, during the entire clean-up process.

Disposal Plan:

All waste containing Aramisulpride must be handled in accordance with local, state, and
federal regulations.

o Waste Identification: Unused Aramisulpride and contaminated materials (e.g., gloves,
wipes) should be considered chemical waste.
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Collection: Collect waste in clearly labeled, sealed containers.

Disposal Method: The recommended method of disposal is incineration in a licensed facility
after admixture with a suitable combustible material. Alternatively, burial in a landfill
specifically licensed to accept chemical and/or pharmaceutical wastes may be an option.

Container Decontamination: Decontaminate empty containers before disposal. Observe all
label safeguards until containers are cleaned and destroyed.

Emergency Procedures

In case of exposure, follow these first-aid measures immediately:

Inhalation: Move the person to fresh air. If breathing is difficult, seek medical attention.

Skin Contact: Wash the affected area immediately with plenty of water for at least 15
minutes. If skin irritation persists, consult a physician.

Eye Contact: Rinse the eyes cautiously with pure water for at least 15 minutes. Remove
contact lenses if present and easy to do. Continue rinsing and consult a doctor.

Ingestion: If swallowed, rinse the mouth with water (only if the person is conscious). Do NOT
induce vomiting. Seek immediate medical attention and show the safety data sheet to the
doctor.

Accidental ingestion may be harmful, and animal experiments indicate that ingestion of less

than 150 grams could be fatal or cause serious health damage.

Visualized Safety Workflow

The following diagram illustrates the logical workflow for safely handling Aramisulpride, from

preparation to disposal.
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Post-Handling & Disposal

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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